Cas no 13537-39-8 (N-diazosulfamoyl fluoride)
N-diazosulfamoyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- N-diazosulfamoyl fluoride
- 13537-39-8
- SY297989
-
- Inchi: 1S/FN3O2S/c1-7(5,6)4-3-2
- InChI Key: QAGYXMQZSHPCMY-UHFFFAOYSA-N
- SMILES: S(N=[N+]=[N-])(=O)(=O)F
Computed Properties
- Exact Mass: 124.96952559Da
- Monoisotopic Mass: 124.96952559Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 56.9Ų
N-diazosulfamoyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY297989-0.25g |
N-Diazosulfamoyl Fluoride |
13537-39-8 | ≥95% | 0.25g |
¥13050.00 | 2025-07-04 | |
| eNovation Chemicals LLC | Y1413580-0.25g |
N-Diazosulfamoyl Fluoride |
13537-39-8 | 95% | 0.25g |
$1475 | 2025-07-04 |
N-diazosulfamoyl fluoride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-diazosulfamoyl fluoride
Introduction to N-diazosulfamoyl fluoride (CAS No. 13537-39-8)
N-diazosulfamoyl fluoride is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 13537-39-8, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. The presence of both a diazo group and a sulfamoyl fluoride moiety makes it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's molecular structure, consisting of a nitrogen-diazotated sulfamoyl group attached to a fluorinated moiety, imparts distinct reactivity that is highly useful in organic synthesis. Specifically, the diazo group can participate in various coupling reactions, while the sulfamoyl fluoride can undergo nucleophilic substitution reactions, making it a versatile building block for drug development. Recent advancements in synthetic methodologies have further highlighted the potential of this compound in constructing complex molecular architectures.
In the realm of pharmaceutical research, N-diazosulfamoyl fluoride has been explored as a precursor in the synthesis of novel therapeutic agents. Its ability to undergo facile functionalization has enabled researchers to develop compounds with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways associated with inflammatory diseases. The incorporation of fluorine atoms into drug molecules often enhances metabolic stability and bioavailability, which are critical factors in drug design.
Recent studies have demonstrated the utility of N-diazosulfamoyl fluoride in the development of small-molecule inhibitors for cancer therapy. The compound's reactivity allows for the rapid construction of heterocyclic scaffolds that are known to exhibit potent anticancer properties. By leveraging its diazo and sulfamoyl fluoride functionalities, researchers have been able to generate libraries of compounds for high-throughput screening. This approach has led to the identification of several lead candidates that are currently undergoing further optimization.
The role of N-diazosulfamoyl fluoride in medicinal chemistry extends beyond its use as a synthetic intermediate. Its unique chemical properties have also made it relevant in materials science, particularly in the development of advanced polymers and coatings. The ability to incorporate fluorinated sulfonamide groups into polymer backbones can impart desirable characteristics such as hydrophobicity and thermal stability. These properties are particularly valuable in applications where materials are exposed to harsh environmental conditions.
From an industrial perspective, the production and application of N-diazosulfamoyl fluoride require stringent quality control measures to ensure consistency and safety. Manufacturers must adhere to rigorous standards to minimize impurities that could affect its reactivity and performance. Advances in purification techniques have enabled the production of high-purity grades of this compound, which are essential for sensitive applications such as pharmaceutical synthesis.
The future prospects of N-diazosulfamoyl fluoride are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field. As our understanding of molecular interactions continues to evolve, the utility of this compound is likely to expand into new areas, further solidifying its importance in both academic and industrial settings.
13537-39-8 (N-diazosulfamoyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)